Cas no 116344-32-2 (Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate structure
116344-32-2 structure
Product Name:Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
CAS No:116344-32-2
MF:C13H14N2O2
MW:230.262463092804
CID:1205642
PubChem ID:11831241
Update Time:2025-04-20

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, ethyl ester
    • Ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
    • 116344-32-2
    • EN300-128031
    • SCHEMBL11890412
    • ethyl1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
    • CHEMBL2235362
    • ethyl 1-methyl-5-phenylpyrazole-4-carboxylate
    • DB-141829
    • Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C13H14N2O2/c1-3-17-13(16)11-9-14-15(2)12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
    • InChI Key: BQHQFYSVCNWZJH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NN(C)C=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 379.9±30.0 °C at 760 mmHg
  • Flash Point: 183.5±24.6 °C
  • PSA: 44.12
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Security Information

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-128031-0.05g
ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
116344-32-2 95%
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$182.0 2023-06-08
Enamine
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ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
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ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
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$389.0 2023-06-08
Enamine
EN300-128031-0.5g
ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
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$613.0 2023-06-08
Enamine
EN300-128031-1.0g
ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
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$785.0 2023-06-08
Enamine
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Enamine
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$2277.0 2023-06-08
Enamine
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ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
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$3376.0 2023-06-08
TRC
B436430-10mg
Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
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$ 50.00 2022-06-07
TRC
B436430-50mg
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